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Compound of Interest

5-(Piperazin-1-yl)benzofuran-2-
Compound Name:
carboxylic acid

Cat. No.: B105340

For Research Use Only
Product Name: 5-(Piperazin-1-yl)benzofuran-2-

carboxylic acid

Catalog Number: Varies by supplier CAS Number: 183288-47-3[1] Molecular Formula:
C13H14N203[1] Molecular Weight: 246.27 g/mol

Description

5-(Piperazin-1-yl)benzofuran-2-carboxylic acid is a heterocyclic organic compound. It is
recognized primarily as a key intermediate in the synthesis of Vilazodone, a medication used
for treating major depressive disorder.[2] Vilazodone functions as a selective serotonin
reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. While the direct
application of 5-(Piperazin-1-yl)benzofuran-2-carboxylic acid in cell culture is not extensively
documented in scientific literature, its structural components—the benzofuran and piperazine
moieties—are present in various biologically active molecules. This suggests potential, yet
unexplored, utility in cell-based research.

Derivatives of benzofuran are known to exhibit a wide range of biological activities, including
potential applications in cancer and central nervous system disorder research.[3] Similarly,
piperazine derivatives have been investigated for various pharmacological properties, including
as CDK2 inhibitors for cancer therapy.[4]
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Physicochemical Properties

Property Value

Purity Typically >97% (Varies by supplier)[5]
Appearance Solid (Form may vary)

Melting Point >209 °C (decomposes)[2]

Solubility Solubility in aqueous buffers may be limited.
Storage Store at 2-8°C.[6]

Potential Applications in Cell Culture (Hypothetical)

Given the limited direct data, the following applications are speculative and based on the
known activities of structurally related compounds. Researchers are encouraged to perform
initial screening assays to determine the biological effects of this compound in their cell models
of interest.

e Anticancer Research: The benzofuran and piperazine cores are found in molecules with
antiproliferative and cytotoxic effects.[4] This compound could be screened against various
cancer cell lines (e.g., Panc-1, MCF-7, A549) to assess its potential as a cytotoxic agent.

e Neuroscience Research: As a precursor to a known antidepressant, it may have
uncharacterized effects on neuronal cell lines or primary neuronal cultures.

» Kinase Inhibition Assays: Piperazine derivatives have been identified as inhibitors of cyclin-
dependent kinases (CDKSs).[4] Biochemical or cell-based assays could be employed to
screen for inhibitory activity against a panel of kinases.

Experimental Protocols

The following are generalized protocols for the initial characterization of a novel compound in
cell culture. Researchers should adapt these protocols to their specific cell types and
experimental questions.

Protocol 1: Preparation of Stock Solution
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It is crucial to determine the solubility of the compound in various solvents to prepare a
concentrated stock solution.

Materials:

5-(Piperazin-1-yl)benzofuran-2-carboxylic acid powder

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)
Procedure:

e To prepare a 10 mM stock solution, weigh out 2.46 mg of the compound and add it to a
sterile microcentrifuge tube.

e Add 1 mL of DMSO to the tube.

» Vortex thoroughly for several minutes to dissolve the compound. Gentle warming (e.g., 37°C)
may aid dissolution, but monitor for any signs of degradation.

e Once fully dissolved, filter-sterilize the stock solution using a 0.22 um syringe filter if
necessary.

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of the compound on a chosen cell
line.
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Materials:

e Cells of interest (e.g., HeLa, A549, SH-SY5Y)

o Complete cell culture medium

o 96-well cell culture plates

e 5-(Piperazin-1-yl)benzofuran-2-carboxylic acid stock solution (10 mM in DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

« DMSO

e Phosphate-buffered saline (PBS)

o Multichannel pipette

o Plate reader capable of measuring absorbance at 570 nm
Procedure:

e Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 uL of complete
medium.

e Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell
attachment.

o Prepare serial dilutions of the compound in complete medium from the 10 mM stock solution.
A typical concentration range for initial screening is 0.1, 1, 10, 50, and 100 puM. Remember to
include a vehicle control (medium with the same concentration of DMSO as the highest
treatment concentration).

» After 24 hours, carefully remove the medium from the wells and add 100 pL of the medium
containing the different concentrations of the compound or the vehicle control.

 Incubate the plate for another 24, 48, or 72 hours.
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 After the incubation period, add 10 pL of MTT solution to each well and incubate for 3-4
hours at 37°C, allowing for the formation of formazan crystals.

o Carefully remove the medium and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

o Gently shake the plate for 10 minutes to ensure complete dissolution.
e Measure the absorbance at 570 nm using a plate reader.

o Calculate the percentage of cell viability relative to the vehicle control and plot the results to
determine the ICso value.

Visualizations
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General Workflow for Novel Compound Screening

Preparation

Prepare Stock Solutlon
(e.g., 10 mM in DMSO)

itial Screening

Cytotoxicity Assay (MTT) henotyp|c Screenlng
Determine IC50 (e g. Mlcroscopy)

Mechanistic Studies

Target Identification
(e.g., Kinase Panel Screen)

Pathway AnaIyS|
(e.g., Western Blot)
Apoptosis Assay
(e.g., Annexin V)

Click to download full resolution via product page

Caption: A generalized workflow for screening a novel compound in cell culture.
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Hypothetical Signaling Pathway Inhibition
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Caption: A hypothetical signaling pathway based on the activity of related piperazine
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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